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Compound of Interest

Compound Name: Pyrazophos

Cat. No.: B1679933

CAS Number: 13457-18-6 Molecular Formula: C14aH20N30sPS

This technical guide provides an in-depth overview of Pyrazophos, an organophosphate
compound recognized for its fungicidal and insecticidal properties. The information is tailored
for researchers, scientists, and professionals in drug development, with a focus on its chemical
properties, mechanism of action, synthesis, and analytical methods.

Core Chemical and Physical Properties

Pyrazophos is chemically known as ethyl 2-[(diethoxyphosphorothioyl)oxy]-5-
methylpyrazolo[1,5-a]pyrimidine-6-carboxylate. It is a crystalline solid, with technical grades
appearing as a green to brown solid. Key physicochemical properties are summarized in the
table below for easy reference.

Property Value Reference
Molecular Weight 373.37 g/mol

Melting Point 51-52 °C

Boiling Point Decomposes at 160 °C

Density 1.348 g/cm3

Water Solubility 4.2 mg/L

LogP (Octanol/Water Partition 3.80
Coefficient) '
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Mechanism of Action: Inhibition of Phospholipid
Biosynthesis

Pyrazophos functions as a systemic fungicide with both protective and curative action. Its
primary mode of action is the inhibition of phospholipid biosynthesis in fungi. While the precise
enzymatic target is not definitively established in publicly available literature, organophosphate
fungicides are known to interfere with key enzymes in lipid metabolism. The proposed pathway
involves the inhibition of enzymes crucial for the synthesis of phospholipids, which are
essential components of fungal cell membranes. Disruption of this pathway leads to
compromised membrane integrity and ultimately, cell death.
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Click to download full resolution via product page

 To cite this document: BenchChem. [Pyrazophos: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679933#pyrazophos-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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